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dititanium(4+) dialuminium(3+) heptaoxidandiide

Name: dititanium(4+) dialuminium(3+) heptaoxidandiide
Brand: Smolecule
SKU: S1504831
Rating: 4 (1 reviews)

Catalog No.

S1504831

CAS No.

12004-39-6

M.F

Al2O7Ti2

M. Wt

261.69 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

dititanium(4+) dialuminium(3+) heptaoxidandiide

3. Description
4. Others

General Information

CAS Number

12004-39-6

Product Name

dititanium(4+) dialuminium(3+) heptaoxidandiide

IUPAC Name

dialuminum;oxygen(2-);titanium(4+)

Molecular Formula

Al2O7Ti2

Molecular Weight

261.69 g/mol

InChI

InChI=1S/2Al.7O.2Ti/q2*+3;7*-2;2*+4

InChI Key

CNRZQDQNVUKEJG-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Ti+4].[Ti+4]

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Ti+4].[Ti+4]

Scientific Research Applications

Photodynamic Therapy (PDT) in Medicine

Specific Scientific Field:

Summary:

Experimental Procedures:

Results:

Hybrid Materials:
- These nanostructures exhibit increased light absorption, enhancing targeted therapy .

Water Purification and Self-Cleaning Coatings

Specific Scientific Field:

Summary:

Experimental Procedures:

Results:

Cleaner Buildings:
- TiO₂-based coatings keep surfaces free from dirt and grime .

Aluminum titanate is a white, odorless, crystalline powder. It occurs naturally as the mineral pseudorutile but is more commonly produced synthetically. This compound is significant in scientific research due to its unique properties that make it valuable in various applications, including refractories, ceramics, pigments, and catalysts.

Molecular Structure Analysis

Aluminum titanate crystallizes in the orthorhombic crystal system. Its structure consists of distorted TiO₆ octahedra linked together by AlO₄ tetrahedra, forming a three-dimensional network []. This network structure is responsible for the compound's high stability and thermal resistance [].